Cas no 1101027-10-4 (N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide)

• Product Name: N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
• CAS No: 1101027-10-4
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 5365463
• Update Time: 2025-07-15

N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
• N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

• Inchi： 1S/C19H17FN2O3/c20-13-5-7-14(8-6-13)21-18(24)22-11-9-19(10-12-22)16-4-2-1-3-15(16)17(23)25-19/h1-8H,9-12H2,(H,21,24)
• InChI Key： LBKPVLITFHKWKT-UHFFFAOYSA-N
• SMILES： O1C(=O)C2=CC=CC=C2C21CCN(C(NC1=CC=C(F)C=C1)=O)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

Introduction to N-(4-fluorophenyl)-3-oxo-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide (CAS No. 1101027-10-4)

N-(4-fluorophenyl-3-oxo-3H-spiro[2-benzofuran-1,4''-piperidine]-1''-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1101027-10-4, belongs to a class of spirocyclic molecules that exhibit promising properties for drug development. The spiro structure, characterized by a central carbon atom linking two heterocyclic rings, contributes to the molecule's rigidity and stability, which are often desirable traits in drug candidates.

The presence of a 4-fluorophenyl group in the molecular framework suggests that this compound may possess enhanced metabolic stability and improved binding affinity to biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate electronic properties and increase lipophilicity, thereby influencing pharmacokinetic profiles. Additionally, the 3-oxo functionality introduces a polarized carbonyl group, which can participate in hydrogen bonding interactions, further enhancing the compound's potential for biological activity.

The spirocyclic core of N-(4-fluorophenyl-3-oxo-3H-spiro[2-benzofuran-1,4''-piperidine]-1''-carboxamide) is derived from a fusion of a benzofuran ring and a piperidine ring, creating a conformationally restricted structure that may facilitate optimal interactions with biological targets. This type of structural motif has been extensively studied for its potential in developing central nervous system (CNS) therapeutics, as the spirocyclic scaffold often enhances blood-brain barrier penetration. Recent studies have highlighted the importance of such scaffolds in designing molecules with improved pharmacological properties.

In the realm of medicinal chemistry, the synthesis and characterization of N-(4-fluorophenyl-3-oxo-3H-spiro[2-benzofuran-1,4''-piperidine]-1''-carboxamide) have been subjects of considerable interest. The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, to construct the spirocyclic core. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. The successful synthesis of this compound underscores the growing capability in constructing complex molecular architectures for drug discovery purposes.

The biological evaluation of N-(4-fluorophenyl-3-oxo-3H-spiro[2-benzofuran-1,4''-piperidine]-1''-carboxamide) has revealed intriguing potential in several therapeutic areas. Preclinical studies have suggested that this compound may exhibit inhibitory effects on various enzymes and receptors relevant to neurological disorders. The structural features of the molecule, particularly the spirocyclic core and the 4-fluorophenyl group, are believed to contribute to its observed pharmacological activity. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

The role of computational chemistry in understanding the properties of N-(4-fluorophenyl-3-oxo-3H-spiro[2-benzofuran-1,4''-piperidine]-1'^'-carboxamide) cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets. These computational studies provide valuable insights into the compound's structure-function relationships and aid in guiding optimization efforts. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize promising candidates for further experimental validation.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of N-(^{4-fluorophenyl}-3-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxylospiro[2-benzofuran-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine-tetrahydro-pyridine]) (CAS No. 11010271004). High-resolution spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. These analytical techniques provide critical data for characterizing complex organic compounds like this one.

The future directions for research on N-(^{4-fluorophenyl}-3-oxyloxyloxyloxyloxyloxyloxylospiro[benzofuran-piperidine]) include exploring its pharmacokinetic properties and conducting preclinical safety assessments. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical development. Additionally, investigating its potential side effects and toxicological profile will be crucial steps in advancing it toward becoming a viable therapeutic agent.

In conclusion, N-(^{4-fluorophenyl}-3-oxylopyrrolylpyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrolepyrrylethene]) (CAS No. 11010271004) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs.